Cas no 708-72-5 (7-fluoro-2,4-dimethylquinoline)

• Product Name: 7-fluoro-2,4-dimethylquinoline
• CAS No: 708-72-5
• MF: C₁₁H₁₀FN
• MW: 175.202206134796
• CID: 975745
• PubChem ID: 53422070
• Update Time: 2025-06-15

7-fluoro-2,4-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2,4-dimethylquinoline
• 7-Fluor-2,4-dimethyl-chinolin
• 7-fluoro-2,4-dimethyl-quinoline
• SCHEMBL14960133
• EN300-673068
• 708-72-5
• FT-0621409
• DTXSID70697946
• AKOS006273934

• Inchi： 1S/C11H10FN/c1-7-5-8(2)13-11-6-9(12)3-4-10(7)11/h3-6H,1-2H3
• InChI Key： CGAZFIDGJQHSBS-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NC(C)=CC=2C

Computed Properties

• Exact Mass: 175.08000
• Monoisotopic Mass: 175.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 2.99070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 7-fluoro-2,4-dimethylquinoline

Recent Advances in the Study of 7-Fluoro-2,4-dimethylquinoline (CAS: 708-72-5)

7-Fluoro-2,4-dimethylquinoline (CAS: 708-72-5) is a fluorinated quinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on this compound, providing insights into its current applications and future prospects.

The synthesis of 7-fluoro-2,4-dimethylquinoline has been optimized in recent years, with researchers focusing on improving yield and purity while minimizing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that enhances the efficiency of fluorination at the 7-position, a critical step in the synthesis process. This advancement not only reduces production costs but also aligns with green chemistry principles, making it more sustainable for large-scale manufacturing.

In terms of biological activity, 7-fluoro-2,4-dimethylquinoline has shown remarkable potential as an antimicrobial agent. A recent in vitro study revealed its efficacy against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa, with minimum inhibitory concentrations (MICs) comparable to existing frontline antibiotics. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for new classes of antibiotics targeting multidrug-resistant pathogens.

Beyond its antimicrobial properties, emerging research suggests that 7-fluoro-2,4-dimethylquinoline may have applications in oncology. Preliminary studies indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. Researchers hypothesize that this activity may be linked to the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. However, further in vivo studies are needed to validate these findings and assess potential therapeutic windows.

The pharmacokinetic profile of 7-fluoro-2,4-dimethylquinoline has also been a focus of recent investigations. A 2024 preclinical study reported favorable absorption and distribution characteristics, with the compound demonstrating good oral bioavailability and tissue penetration. These properties, combined with its apparent low toxicity in animal models, suggest that it may be suitable for further development as a pharmaceutical agent. Researchers are particularly interested in exploring its potential as a scaffold for the development of targeted drug delivery systems.

Looking ahead, the future research directions for 7-fluoro-2,4-dimethylquinoline appear promising. Current efforts are focused on structural optimization to enhance its biological activity and reduce potential side effects. Additionally, researchers are investigating its potential as a fluorescent probe for biological imaging applications, leveraging the inherent fluorescence properties of the quinoline core. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of new therapeutic agents and research tools in chemical biology and pharmaceutical sciences.